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Compound of Interest

Compound Name: Tris(2-chloroethyl)phosphate-d12

Cat. No.: B588551 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of Tris(2-chloroethyl)phosphate-d12 (TCEP-d12), a deuterated

internal standard crucial for the accurate quantification of its parent compound, a widely used

flame retardant. This document details commercially available sources, experimental

applications, and technical specifications to support its effective use in analytical studies.

Tris(2-chloroethyl)phosphate-d12 is the deuterium-labeled analogue of Tris(2-

chloroethyl)phosphate (TCEP), a common organophosphate flame retardant. Due to its

structural similarity and mass difference, TCEP-d12 is an ideal internal standard for quantitative

analysis using mass spectrometry techniques, such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] Its use

helps to correct for variations in sample preparation and instrument response, ensuring the

accuracy and reliability of analytical data.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer Tris(2-chloroethyl)phosphate-d12 in different formats

and purities to cater to diverse research needs. The following table summarizes the offerings

from prominent commercial vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Product
Format

Purity
Package
Size(s)

Sigma-

Aldrich

Tris(2-

chloroethyl

)phosphate

-d12

1276500-

47-0

(ClCD₂CD₂

O)₃P(O)
Liquid

98 atom %

D, 97%

(CP)

Not

specified

LGC

Standards

Tris(2-

chloroethyl

)phosphate

-d12

1276500-

47-0

C₆²H₁₂Cl₃O

₄P
Neat >95% (GC)

Not

specified

Cambridge

Isotope

Laboratorie

s, Inc.

Tris(2-

chloroethyl

)

phosphate

(D₁₂, 98%)

100 µg/mL

in

acetonitrile

1276500-

47-0

(ClCD₂CD₂

O)₃P(O)
Solution 98% 1.2 mL

MedChem

Express

Tris(2-

chloroethyl

)phosphate

-d12

1276500-

47-0

C₆D₁₂Cl₃O

₄P
Liquid

99.15%

(GC),

99.77%

Isotopic

Enrichment

Not

specified

Clinivex

Tris(2-

chloroethyl

)

Phosphate-

d12

1276500-

47-0

(ClCD₂CD₂

O)₃P(O)

Not

specified

Not

specified

Not

specified

CDN

Isotopes

Tris(2-

chloroethyl

)

Phosphate-

d12

Not

specified

(ClCD₂CD₂

O)₃P(O)

Not

specified

99 atom %

D

0.01 g,

0.05g
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Experimental Protocols: Analysis of TCEP in
Environmental Water Samples
The following is a representative experimental protocol for the extraction and quantification of

TCEP in water samples using TCEP-d12 as an internal standard, followed by GC-MS analysis.

1. Materials and Reagents:

Tris(2-chloroethyl)phosphate-d12 (TCEP-d12) internal standard solution (e.g., 1 µg/mL in

a suitable solvent)

Tris(2-chloroethyl)phosphate (TCEP) calibration standards

High-purity water (LC-MS grade)

Dichloromethane (DCM), pesticide residue grade

Sodium chloride (NaCl), analytical grade, baked at 450°C for 4 hours

Anhydrous sodium sulfate (Na₂SO₄), analytical grade, baked at 450°C for 4 hours

Solid-phase extraction (SPE) cartridges (e.g., C18)

Glassware (volumetric flasks, separatory funnels, vials), pre-cleaned and solvent-rinsed

2. Sample Preparation and Extraction:

Collect water samples in pre-cleaned amber glass bottles.

To a 500 mL water sample in a separatory funnel, add a known amount of TCEP-d12 internal

standard solution (e.g., 50 µL of a 1 µg/mL solution).

Add 30 g of NaCl and shake to dissolve.

Perform a liquid-liquid extraction by adding 60 mL of DCM and shaking vigorously for 2

minutes. Allow the layers to separate.

Collect the organic (bottom) layer.
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Repeat the extraction two more times with 30 mL of DCM each time.

Combine the DCM extracts and pass them through a glass funnel containing anhydrous

sodium sulfate to remove any residual water.

Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream

of nitrogen.

The extract is now ready for GC-MS analysis.

3. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Injection Volume: 1 µL

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min)

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to

280°C at 10°C/min, and hold for 5 minutes.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Monitor characteristic ions for TCEP and TCEP-d12.

4. Quantification:

Create a calibration curve by analyzing a series of TCEP standards of known concentrations,

each spiked with the same amount of TCEP-d12 internal standard.

Plot the ratio of the TCEP peak area to the TCEP-d12 peak area against the concentration of

TCEP.
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Determine the concentration of TCEP in the environmental sample by calculating the peak

area ratio from the sample analysis and interpolating from the calibration curve.

Visualizations
The following diagrams illustrate a typical workflow for the use of a deuterated internal standard

and a logical diagram of its role in ensuring analytical accuracy.

Experimental Workflow for TCEP Analysis
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Caption: A flowchart of the analytical procedure for TCEP quantification.
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Caption: The role of TCEP-d12 in ensuring accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Tris(2-chloroethyl)phosphate-d12
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588551#commercial-suppliers-of-tris-2-chloroethyl-
phosphate-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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